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Compound of Interest

Compound Name: Methomyl-d3

Cat. No.: B12373831 Get Quote

Ensuring the safe and compliant disposal of Methomyl-d3 is critical for protecting laboratory

personnel and the environment. This guide provides essential safety information, logistical

considerations, and a step-by-step operational plan for the proper disposal of Methomyl-d3, a

deuterated carbamate insecticide used as an internal standard in analytical testing. Adherence

to these procedures is vital due to the high acute toxicity of Methomyl and its classification as a

hazardous waste.

Immediate Safety and Hazard Information
Methomyl-d3 is a toxic solid that is fatal if swallowed or inhaled.[1][2] It is crucial to handle this

compound with appropriate personal protective equipment (PPE) in a well-ventilated area,

preferably within a laboratory fume hood.[1]

Key Hazards:

Acute Toxicity (Oral): Fatal if swallowed.[2][3]

Acute Toxicity (Inhalation): Fatal if inhaled.[1][3]

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[2]

In the event of accidental exposure, immediate medical attention is necessary.[1] First aid

measures include rinsing the mouth if swallowed (do not induce vomiting), and moving the

person to fresh air if inhaled.[1]
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Quantitative Data Summary
The following table summarizes key quantitative data for Methomyl and its deuterated form,

Methomyl-d3. This information is critical for risk assessment and handling procedures.

Property Value Source

Chemical Formula C5H7D3N2O2S [1]

Molecular Weight 165.2 g/mol [4]

Physical State Solid [1]

Appearance White to off-white [1]

Melting Point 78 - 79 °C [1]

Water Solubility 58 g/L [1]

LD50 (Oral, rat) 20 mg/kg [3]

LD50 (Oral, mouse) 10 mg/kg [3]

LC50 (Inhalation, rat) 0.3 g/m³ (4 h) [3]

Step-by-Step Disposal Protocol
The disposal of Methomyl-d3 is regulated under the Resource Conservation and Recovery Act

(RCRA) as a hazardous waste.[5][6][7] The following protocol outlines the necessary steps for

its proper disposal from a laboratory setting.

Experimental Protocol: Laboratory-Scale Disposal of Methomyl-d3

Objective: To safely collect, store, and transfer Methomyl-d3 waste for disposal by a licensed

hazardous waste contractor.

Materials:

Designated hazardous waste container (clearly labeled)

Personal Protective Equipment (PPE):
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Chemical-resistant gloves (e.g., nitrile)

Safety glasses with side shields or goggles

Laboratory coat or impervious clothing

Full-face respirator with appropriate cartridges (if not handled in a fume hood)[1]

Hazardous waste labels

Spill containment kit

Procedure:

Segregation and Collection:

Collect all Methomyl-d3 waste, including unused product, contaminated consumables

(e.g., pipette tips, vials), and grossly contaminated PPE, in a designated, compatible, and

properly sealed hazardous waste container.

Do not mix Methomyl-d3 waste with other waste streams unless explicitly permitted by

your institution's Environmental Health and Safety (EHS) department.

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name

("Methomyl-d3"), and the associated hazards (e.g., "Toxic").

Indicate the accumulation start date on the label.

Temporary Storage:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory. This area should be secure, well-ventilated, and away from drains and sources

of ignition.[8]

Ensure the storage conditions comply with all applicable local and national regulations.[9]

Arranging for Disposal:
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Contact your institution's EHS department or a licensed professional waste disposal

service to arrange for the pickup and disposal of the Methomyl-d3 waste.[1]

Provide the waste contractor with the Safety Data Sheet (SDS) for Methomyl-d3.

Record Keeping:

Maintain accurate records of the amount of Methomyl-d3 waste generated and the date

of its transfer to the disposal contractor.

Spill Management:

In the event of a spill, immediately evacuate the area and alert others.[10] If trained and

equipped to do so, contain the spill using an inert absorbent material.[10] The cleanup

materials must be collected and disposed of as hazardous waste.[8] Report the spill to your

EHS department.

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the Methomyl-d3 disposal process, from

waste generation to final disposal.

*TSDF: Treatment, Storage, and Disposal Facility
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Caption: Logical workflow for the proper disposal of Methomyl-d3 waste.

This comprehensive approach ensures that Methomyl-d3 is managed safely and in

compliance with regulatory requirements, thereby building trust in laboratory safety and

chemical handling practices. For specific regulations, always consult your local and state
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environmental agencies.[7][11] Many states also offer "Clean Sweep" programs for pesticide

disposal, which may be an option for commercial users.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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